Cas no 897621-55-5 (2-(3-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide)

• Product Name: 2-(3-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide
• CAS No: 897621-55-5
• MF: C₂₁H₂₇N₃O₄S
• MW: 417.521784067154
• CID: 6221728
• PubChem ID: 7188813
• Update Time: 2025-05-25

2-(3-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide
• AKOS024625254
• 2-(3-methylphenoxy)-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}acetamide
• 2-(3-methylphenoxy)-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]acetamide
• 897621-55-5
• F2068-0723
• N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)-2-(m-tolyloxy)acetamide

• Inchi： 1S/C21H27N3O4S/c1-18-6-5-9-20(16-18)28-17-21(25)22-10-15-29(26,27)24-13-11-23(12-14-24)19-7-3-2-4-8-19/h2-9,16H,10-15,17H2,1H3,(H,22,25)
• InChI Key： PAHRSLYQUOYULB-UHFFFAOYSA-N
• SMILES： S(CCNC(COC1C=CC=C(C)C=1)=O)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 417.17222752g/mol
• Monoisotopic Mass: 417.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-(3-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide

Introduction to 2-(3-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide (CAS No. 897621-55-5)

The compound 2-(3-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide, identified by the CAS registry number CAS No. 897621-55-5, is a complex organic molecule with significant potential in the field of pharmacology and drug development. This compound belongs to the class of acetamides, which are widely studied for their diverse biological activities. The structure of this molecule incorporates a piperazine ring, a sulfonylethyl group, and a phenoxy substituent, all of which contribute to its unique chemical properties and biological interactions.

Recent advancements in computational chemistry and high-throughput screening techniques have enabled researchers to explore the molecular mechanisms of 2-(3-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide in greater depth. Studies have revealed that this compound exhibits potent inhibitory activity against various enzymes, making it a promising candidate for the development of therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlights its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the phenoxy group, the introduction of the piperazine ring, and the final acetylation step. These steps are optimized using green chemistry principles to minimize environmental impact and enhance sustainability.

In terms of biological activity, 2-(3-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide has shown remarkable selectivity towards specific cellular pathways. Preclinical studies conducted on animal models have demonstrated its ability to modulate cellular signaling without significant adverse effects. This selectivity is attributed to the unique arrangement of functional groups within its structure, which allows for precise interaction with target proteins.

The application of this compound extends beyond pharmacology into other areas such as agrochemicals and materials science. Its ability to act as a bioactive molecule makes it a valuable tool in designing novel pesticides and herbicides. Furthermore, its structural versatility allows for potential applications in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties.

From an environmental perspective, understanding the fate and transport of CAS No. 897621-55-5 in natural systems is crucial for assessing its ecological impact. Research indicates that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further studies are required to evaluate its long-term effects on non-target species and ecosystems.

In conclusion, 2-(3-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, coupled with promising biological activity, positions it as a key player in future therapeutic interventions. As research continues to uncover its full potential, this compound will undoubtedly contribute to the development of innovative solutions across multiple scientific disciplines.